![molecular formula C24H37N3O2 B5973605 1-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)cyclopentanecarboxamide](/img/structure/B5973605.png)
1-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)cyclopentanecarboxamide (referred to as compound X in This compound belongs to the class of cyclopentanecarboxamide derivatives that have been extensively studied for their potential therapeutic applications.
Mechanism of Action
The mechanism of action of compound X involves its binding to dopamine receptors in the brain. This binding leads to the activation of signaling pathways that regulate the release of dopamine, a neurotransmitter that is essential for the proper functioning of the brain.
Biochemical and Physiological Effects
Compound X has been shown to have a number of biochemical and physiological effects on the brain. Studies have demonstrated that it can increase the levels of dopamine in the brain, which can improve motor function and reduce the symptoms of Parkinson's disease. Additionally, it has been shown to have neuroprotective effects, which may be beneficial in preventing or slowing the progression of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using compound X in lab experiments is its high specificity for dopamine receptors. This makes it an ideal tool for studying the role of dopamine in various physiological and pathological processes. However, one of the limitations of using compound X is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on compound X. One area of interest is its potential use in the treatment of other neurological disorders, such as schizophrenia and addiction. Additionally, further studies are needed to better understand the mechanisms underlying its neuroprotective effects and to identify potential side effects or safety concerns associated with its use.
Conclusion
In conclusion, compound X is a novel chemical compound that has shown promise in the field of scientific research. Its potential therapeutic applications in the treatment of neurological disorders make it an exciting area of study. Further research is needed to fully understand its mechanisms of action and potential applications in clinical settings.
Synthesis Methods
The synthesis of compound X involves a multi-step process that requires the use of various reagents and catalysts. The initial step involves the reaction of 4-methoxybenzyl chloride with N-methyl-3-piperidone to form 1-(4-methoxyphenyl)-N-methyl-1,4-piperidin-3-amine. This intermediate is then reacted with cyclopentanecarboxylic acid and triethylamine to form compound X.
Scientific Research Applications
Compound X has been studied for its potential therapeutic applications in various scientific research studies. One of the most promising areas of research is its potential use as a treatment for neurological disorders such as Parkinson's disease. Studies have shown that compound X has a high affinity for dopamine receptors, which are implicated in the pathogenesis of Parkinson's disease.
properties
IUPAC Name |
1-(4-methoxyphenyl)-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]cyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H37N3O2/c1-26-16-11-21(12-17-26)27-15-5-6-20(18-27)25-23(28)24(13-3-4-14-24)19-7-9-22(29-2)10-8-19/h7-10,20-21H,3-6,11-18H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAGKBHDLXGPFAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N2CCCC(C2)NC(=O)C3(CCCC3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H37N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.